Cas no 428816-43-7 (5-Isocyano-(toluene-4-sulfonyl)-methyl-benzo1,3dioxole)

5-Isocyano-(toluene-4-sulfonyl)-methyl-benzo1,3dioxole structure
428816-43-7 structure
Product Name:5-Isocyano-(toluene-4-sulfonyl)-methyl-benzo1,3dioxole
CAS No:428816-43-7
MF:C16H13NO4S
MW:315.343723058701
MDL:MFCD06245427
CID:326870
PubChem ID:2771737
Update Time:2025-04-19

5-Isocyano-(toluene-4-sulfonyl)-methyl-benzo1,3dioxole Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole,5-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
    • 5-[isocyano-(4-methylphenyl)sulfonylmethyl]-1,3-benzodioxole
    • 5-[ISOCYANO-(TOLUENE-4-SULFONYL)-METHYL]-BENZO[1,3]DIOXOLE
    • 5-[ISOCYANO(TOLUENE-4-SULPHONYL)METHYL]-1,3-BENZODIOXOLE
    • 5-[isocyano[(4-methylphenyl)sulfonyl]methyl]-1,3-Benzodioxole
    • 5-[1-isocyano-1-(toluene-4-sulfonyl)-methyl]-benzo[1,3]dioxole
    • GL-0179
    • FT-0604127
    • XTRBMIRETKHRKF-UHFFFAOYSA-N
    • 5-[Isocyano(4-methylbenzene-1-sulfonyl)methyl]-2H-1,3-benzodioxole
    • GS-0339
    • TQP0897
    • 5-(isocyano(tosyl)methyl)benzo[d][1,3]dioxole
    • 5-[Isocyano-(toluene4-sulfonyl)-methyl]-benzo[1,3]dioxole
    • AKOS005257389
    • 428816-43-7
    • SCHEMBL4035606
    • A6956
    • DTXSID50378049
    • MFCD06245427
    • 5-[isocyano(4-methylbenzenesulfonyl)methyl]-2H-1,3-benzodioxole
    • 5-Isocyano-(toluene-4-sulfonyl)-methyl-benzo1,3dioxole
    • MDL: MFCD06245427
    • Inchi: 1S/C16H13NO4S/c1-11-3-6-13(7-4-11)22(18,19)16(17-2)12-5-8-14-15(9-12)21-10-20-14/h3-9,16H,10H2,1H3
    • InChI Key: XTRBMIRETKHRKF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(C(C1=CC=C2C(=C1)OCO2)[N+]#[C-])(=O)=O

Computed Properties

  • Exact Mass: 315.05700
  • Monoisotopic Mass: 315.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.3A^2
  • XLogP3: 2.8

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 60.98000
  • LogP: 3.42700

5-Isocyano-(toluene-4-sulfonyl)-methyl-benzo1,3dioxole Security Information

  • Hazardous Material Identification: T

5-Isocyano-(toluene-4-sulfonyl)-methyl-benzo1,3dioxole Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Isocyano-(toluene-4-sulfonyl)-methyl-benzo1,3dioxole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I194670-250mg
5-[Isocyano-(toluene-4-sulfonyl)-methyl]-benzo[1,3]dioxole
428816-43-7
250mg
$ 245.00 2022-06-04
TRC
I194670-500mg
5-[Isocyano-(toluene-4-sulfonyl)-methyl]-benzo[1,3]dioxole
428816-43-7
500mg
$ 405.00 2022-06-04
Apollo Scientific
OR01658-50mg
5-[Isocyano(toluene-4-sulphonyl)methyl]-1,3-benzodioxole
428816-43-7
50mg
£116.00 2023-06-14
abcr
AB234091-1 g
5-[Isocyano(toluene-4-sulphonyl)methyl]-1,3-benzodioxole; .
428816-43-7
1 g
€467.00 2023-07-20
abcr
AB234091-5 g
5-[Isocyano(toluene-4-sulphonyl)methyl]-1,3-benzodioxole; .
428816-43-7
5 g
€722.60 2023-07-20
abcr
AB234091-10 g
5-[Isocyano(toluene-4-sulphonyl)methyl]-1,3-benzodioxole; .
428816-43-7
10 g
€935.60 2023-07-20
abcr
AB234091-25 g
5-[Isocyano(toluene-4-sulphonyl)methyl]-1,3-benzodioxole; .
428816-43-7
25 g
€1,361.60 2023-07-20
abcr
AB234091-1g
5-[Isocyano(toluene-4-sulphonyl)methyl]-1,3-benzodioxole; .
428816-43-7
1g
€467.00 2025-02-15
abcr
AB234091-5g
5-[Isocyano(toluene-4-sulphonyl)methyl]-1,3-benzodioxole; .
428816-43-7
5g
€722.60 2025-02-15
abcr
AB234091-10g
5-[Isocyano(toluene-4-sulphonyl)methyl]-1,3-benzodioxole; .
428816-43-7
10g
€935.60 2025-02-15
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